Cas no 2419076-92-7 (rac-methyl (3R,4S)-3,4-dihydroxypiperidine-2-carboxylate)

• Product Name: rac-methyl (3R,4S)-3,4-dihydroxypiperidine-2-carboxylate
• CAS No: 2419076-92-7
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 6189039
• PubChem ID: 145909297
• Update Time: 2025-06-21

rac-methyl (3R,4S)-3,4-dihydroxypiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2419076-92-7
• rac-methyl (3R,4S)-3,4-dihydroxypiperidine-2-carboxylate
• EN300-7461331

• Inchi： 1S/C7H13NO4/c1-12-7(11)5-6(10)4(9)2-3-8-5/h4-6,8-10H,2-3H2,1H3/t4-,5?,6-/m1/s1
• InChI Key： GPMSNDBYFDPQMP-SPWIIUKKSA-N
• SMILES： O[C@H]1C(C(=O)OC)NCC[C@H]1O

Computed Properties

• Exact Mass: 175.08445790g/mol
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 78.8Ų

Additional information on rac-methyl (3R,4S)-3,4-dihydroxypiperidine-2-carboxylate

Rac-Methyl (3R,4S)-3,4-Dihydroxypiperidine-2-Carboxylate: A Comprehensive Overview

Rac-methyl (3R,4S)-3,4-dihydroxypiperidine-2-carboxylate (CAS No. 2419076-92-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Properties

Rac-methyl (3R,4S)-3,4-dihydroxypiperidine-2-carboxylate is a chiral compound with a molecular formula of C8H15NO4. The presence of two hydroxyl groups and a carboxylate moiety in the piperidine ring imparts unique chemical and biological properties to this molecule. The racemic nature of the compound indicates the presence of both enantiomers, which can have different biological activities and interactions with biological targets.

The compound exhibits good solubility in polar solvents such as water and methanol, making it suitable for various chemical reactions and biological assays. Its stability under physiological conditions is another important factor that contributes to its potential as a drug candidate. The ability to form stable salts and esters further enhances its utility in pharmaceutical formulations.

Synthesis Methods

The synthesis of rac-methyl (3R,4S)-3,4-dihydroxypiperidine-2-carboxylate has been explored through various synthetic routes. One common approach involves the cyclization of an appropriately substituted amino acid derivative followed by functional group manipulations to introduce the desired hydroxyl groups and carboxylate moiety. Recent advancements in asymmetric synthesis have also enabled the preparation of enantiomerically pure forms of this compound, which can be crucial for optimizing biological activity.

A notable synthetic method involves the use of chiral catalysts or auxiliaries to achieve high enantioselectivity during the key steps of the synthesis. For example, a study published in Organic Letters reported a highly efficient and enantioselective synthesis of (3R,4S)-3,4-dihydroxypiperidine-2-carboxylate using a chiral phosphoric acid catalyst. This method not only improved the yield but also provided access to the desired enantiomer with high purity.

Biological Activity and Applications

The biological activity of rac-methyl (3R,4S)-3,4-dihydroxypiperidine-2-carboxylate has been extensively studied in recent years. One of its key applications lies in its potential as a modulator of ion channels and receptors involved in neurological disorders. Research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific ion channels, making it a promising lead for the development of drugs targeting conditions such as epilepsy and neuropathic pain.

In addition to its neurological applications, rac-methyl (3R,4S)-3,4-dihydroxypiperidine-2-carboxylate has shown promise in other therapeutic areas. A study in Bioorganic & Medicinal Chemistry Letters reported that this compound possesses anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. This makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The clinical development of compounds derived from rac-methyl (3R,4S)-3,4-dihydroxypiperidine-2-carboxylate is an active area of research. Several preclinical studies have demonstrated promising results, leading to ongoing clinical trials aimed at evaluating their safety and efficacy in human subjects. For instance, a Phase I clinical trial conducted by a leading pharmaceutical company showed that a derivative of this compound was well-tolerated at various dose levels and exhibited favorable pharmacokinetic properties.

The future prospects for compounds based on rac-methyl (3R,4S)-3,4-dihydroxypiperidine-2-carboxylate are promising. Ongoing research is focused on optimizing their chemical structure to enhance potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop novel delivery systems that can improve bioavailability and target specific tissues or organs.

Conclusion

Rac-methyl (3R,4S)-3,4-dihydroxypiperidine-2-carboxylate (CAS No. 2419076-92-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for developing novel therapeutic agents. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in addressing unmet medical needs.